Cas no 93778-27-9 (3H-Pyrazol-3-one,2,4-dihydro-5-undecyl-)
93778-27-9 structure
Product Name:3H-Pyrazol-3-one,2,4-dihydro-5-undecyl-
CAS No:93778-27-9
MF:C14H26N2O
MW:238.369043827057
CID:809987
PubChem ID:3022331
Update Time:2025-04-19
3H-Pyrazol-3-one,2,4-dihydro-5-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2,4-dihydro-5-undecyl-
- 2,4-dihydro-5-undecyl-3H-pyrazol-3-one
- 3-undecyl-1,4-dihydropyrazol-5-one
- 93778-27-9
- DTXSID00239631
- NS00039615
- EINECS 298-162-2
-
- Inchi: 1S/C14H26N2O/c1-2-3-4-5-6-7-8-9-10-11-13-12-14(17)16-15-13/h2-12H2,1H3,(H,16,17)
- InChI Key: YFBPEWHQTCFADX-UHFFFAOYSA-N
- SMILES: O=C1CC(CCCCCCCCCCC)=NN1
Computed Properties
- Exact Mass: 238.204513457g/mol
- Monoisotopic Mass: 238.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 41.5Ų
3H-Pyrazol-3-one,2,4-dihydro-5-undecyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
93778-27-9 (3H-Pyrazol-3-one,2,4-dihydro-5-undecyl-) Related Products
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